Cas no 2172241-53-9 (N,N-dimethyl-2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2172241-53-9
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5894104
• PubChem ID: 165957747
• Update Time: 2025-06-23

N,N-dimethyl-2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• N,N-dimethyl-2-(oxolan-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 2172241-53-9
• EN300-1582148

• Inchi： 1S/C12H16N4O/c1-16(2)12-9-3-5-13-11(9)14-10(15-12)8-4-6-17-7-8/h3,5,8H,4,6-7H2,1-2H3,(H,13,14,15)
• InChI Key： GUTKYAYLCYISND-UHFFFAOYSA-N
• SMILES： O1CCC(C2N=C3C(C=CN3)=C(N(C)C)N=2)C1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54Ų

Additional information on N,N-dimethyl-2-(oxolan-3-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine

N,N-Dimethyl-2-(Oxolan-3-Yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine: A Comprehensive Overview

The compound N,N-Dimethyl-2-(Oxolan-3-Yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine, identified by the CAS Registry Number 2172241-53-9, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic compounds known for their unique electronic properties and biological activities. The presence of the oxolane (tetrahydrofuran) ring and the dimethylamino group introduces additional functional diversity, making this compound a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its structural characterization using advanced analytical tools like NMR spectroscopy and X-ray crystallography. The structural elucidation has revealed that the molecule adopts a rigid conformation due to the aromaticity of the pyrrolopyrimidine ring system, which is crucial for its intended applications.

In terms of biological activity, N,N-Dimethyl-2-(Oxolan-3-Yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine has shown promising results in preliminary in vitro studies. Researchers have reported its potential as a kinase inhibitor, which could be pivotal in the development of novel therapeutic agents targeting various diseases, including cancer. The dimethylamino group is believed to play a critical role in enhancing the compound's bioavailability and binding affinity to specific protein targets.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its interaction with key biological molecules, shedding light on its mechanism of action. Additionally, quantum chemical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments.

From an industrial perspective, the synthesis and characterization of CAS No. 2172241-53-9 represent a significant milestone in medicinal chemistry. Its potential applications extend beyond drug discovery, with possibilities in agrochemicals and materials science. For instance, its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes), where pyrrolopyrimidine derivatives are known for their high electron mobility.

In conclusion, N,N-Dimethyl-2-(Oxolan-3-Yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine stands as a testament to the advancements in modern synthetic chemistry and materials science. Its versatile structure and promising biological activity position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various fields of science and technology.